![molecular formula C7H8N4 B1615619 6-Amino-1-methyl-1H-benzotriazole CAS No. 26861-23-4](/img/structure/B1615619.png)
6-Amino-1-methyl-1H-benzotriazole
Overview
Description
“6-Amino-1-methyl-1H-benzotriazole” is a derivative of benzotriazole, which is a heterocyclic compound with the chemical formula C6H5N3 . Its five-membered ring contains three consecutive nitrogen atoms . This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole . It is a white-to-light tan solid and has a variety of uses, for instance, as a corrosion inhibitor for copper .
Synthesis Analysis
Benzotriazole methodology, which is recognized as a versatile, useful, and successful synthesis protocol, has grown from an obscure level to very high popularity . Benzotriazole can easily be introduced into a molecule by a variety of reactions, activates it toward numerous transformations, is sufficiently stable during the course of reactions, and finally can easily be removed at the end of the reaction sequence .
Molecular Structure Analysis
The molecular structure of “6-Amino-1-methyl-1H-benzotriazole” is based on structures generated from information available in ECHA’s databases . If generated, an InChI string will also be generated and made available for searching .
Chemical Reactions Analysis
Benzotriazole is a weak acid with a pKa = 8.2 . It is a very weak Brønsted base with pKa < 0 . Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons . Applying this property, the BTA can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor .
Physical And Chemical Properties Analysis
Benzotriazole has a molar mass of 119.127 g·mol−1 . It has a density of 1.36 g/mL , a melting point of 100 °C , and a boiling point of 350 °C . It is soluble in water at 20 g/L .
Scientific Research Applications
- 6-Amino-1-methyl-1H-benzotriazole acts as a corrosion inhibitor for metals, particularly copper and brass. It prevents their corrosion in various corrosive environments . Researchers have explored its effectiveness in protecting metal surfaces in industrial settings, marine environments, and even in electronic components.
- In analytical chemistry, this compound plays a crucial role. For instance:
Corrosion Inhibition
Analytical Chemistry
Mechanism of Action
Target of Action
Benzotriazole derivatives have been known to interact with various enzymes and receptors in biological systems .
Mode of Action
Benzotriazole derivatives are known to form π–π stacking interactions and hydrogen bonds, which make them susceptible to bind with enzymes and receptors in biological systems . This interaction can lead to various transformations and changes in the biological system .
Biochemical Pathways
Benzotriazole derivatives have been associated with diverse biological properties, suggesting they may influence multiple biochemical pathways .
Result of Action
It has been shown to have antioxidative properties and can act as a free radical scavenger
Action Environment
Environmental factors can influence the action, efficacy, and stability of 6-Amino-1-methyl-1H-benzotriazole. Benzotriazoles have been detected in water supplies around the world, suggesting that they can persist in the environment . They are also known to be poor in biodegradability, leading to their persistence in the environment .
Safety and Hazards
Future Directions
Benzotriazole methodology has attracted growing attention from synthetic organic chemists due to several advantages over other methodologies . It has been drawing enormous attention and is being explored in organic synthesis as a synthetic auxiliary and catalyst as well in several reactions . All these features have heightened the interest of chemists and given enormous impetus to develop new benzotriazole-mediated heterocyclic skeletons .
properties
IUPAC Name |
3-methylbenzotriazol-5-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c1-11-7-4-5(8)2-3-6(7)9-10-11/h2-4H,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILZYOUAFELGUSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC(=C2)N)N=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40343549 | |
Record name | 6-Amino-1-methyl-1H-benzotriazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40343549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-1-methyl-1H-benzotriazole | |
CAS RN |
26861-23-4 | |
Record name | 6-Amino-1-methyl-1H-benzotriazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40343549 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-1H-1,2,3-benzotriazol-6-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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